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Compound of Interest

Compound Name: 2,6-Dichlorocapronic acid xylidide

Cat. No.: B602214

Technical Guide: 2,6-Dichlorocapronic Acid
Xylidide

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of the physical and chemical
characteristics of 2,6-Dichlorocapronic acid xylidide, systematically known as 2,6-Dichloro-
N-(2,6-dimethylphenyl)hexanamide. This compound is a synthetic organic molecule of interest
in pharmaceutical development, notably as a known impurity of the local anesthetic
Levobupivacaine.[1] Its structure comprises a chlorinated aliphatic acid moiety linked via an
amide bond to a substituted aromatic ring. Understanding the properties of this compound is
crucial for quality control in drug manufacturing and for researchers exploring the structure-
activity relationships of related molecules.

Chemical Identity and Structure

The core structure of 2,6-Dichlorocapronic acid xylidide features a hexanamide backbone.
The aliphatic chain is chlorinated at the 2 and 6 positions, and the amide nitrogen is substituted
with a 2,6-dimethylphenyl group.

Caption: General molecular structure of 2,6-Dichlorocapronic acid xylidide.
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Physical and Chemical Characteristics

While specific experimental data for 2,6-Dichlorocapronic acid xylidide is not extensively
available in public literature, some properties have been reported. The compound is a white to
off-white solid at room temperature and is expected to be soluble in organic solvents.[1]

Properties of 2,6-Dichloro-N-(2,6-
dimethylphenyl)hexanamide

Property Value Source
CAS Number 1037184-07-8 [11[2113][4][5]
Molecular Formula C14H1oCI2NO [2][4]
Molecular Weight 288.21 g/mol [2][41[6]
Appearance White to Off-White Solid

Purity >95% (HPLC) [4]

Storage Temperature 2-8°C [2][6]

Properties of Precursors

The synthesis of 2,6-Dichlorocapronic acid xylidide involves the reaction of 2,6-
Dichlorocaproic acid and 2,6-Xylidine. The properties of these precursors are well-documented.

Table 2: Physical and Chemical Properties of 2,6-Dichlorocaproic Acid

Property Value Source
CAS Number 5077-75-8

Molecular Formula CeH10Cl202

Molecular Weight 185.05 g/mol

Appearance 0]]

Chloroform (Slightly), Methanol

Solubility (Slightly)
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Table 3: Physical and Chemical Properties of 2,6-Xylidine

Property Value Source
CAS Number 87-62-7

Molecular Formula CsH11N

Molecular Weight 121.18 g/mol

Appearance Colorless to light yellow liquid

Density 0.984 g/mL at 25°C

Purity >99.5%

Experimental Protocols

A standard method for the synthesis of 2,6-Dichlorocapronic acid xylidide is the amidation of
2,6-Dichlorocaproic acid with 2,6-Xylidine. This can be achieved through the formation of an
acyl chloride intermediate followed by reaction with the amine.

Proposed Synthesis Workflow
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Proposed Synthesis Workflow
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Caption: A generalized workflow for the synthesis of 2,6-Dichlorocapronic acid xylidide.
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Spectroscopic Data

Detailed experimental spectra for 2,6-Dichlorocapronic acid xylidide are not widely
published. However, based on its structure, the following characteristic spectral features can be
anticipated:

'H NMR: Signals corresponding to the aromatic protons of the 2,6-dimethylphenyl group, the
methyl protons, the methine proton at the a-carbon, and the methylene protons of the
hexanoyl chain. The chemical shifts will be influenced by the presence of the chlorine atoms
and the amide bond.

e 13C NMR: Resonances for the carbonyl carbon of the amide, the aromatic carbons, the
methyl carbons, and the carbons of the aliphatic chain.

» IR Spectroscopy: Characteristic absorption bands for the N-H stretching of the secondary
amide, the C=0 stretching of the amide (Amide | band), and the N-H bending (Amide II
band). C-CI stretching vibrations would also be present.

e Mass Spectrometry: The molecular ion peak corresponding to the molecular weight of
288.21 g/mol , along with characteristic fragmentation patterns including the loss of chlorine
atoms and cleavage of the amide bond.

Biological Activity and Signaling Pathways

Currently, there is no specific information available in the public domain regarding the biological
activity or associated signaling pathways of 2,6-Dichlorocapronic acid xylidide itself. Its
primary significance lies in being an impurity in the anesthetic Levobupivacaine. However, the
2,6-xylidine moiety is a known structural component in a variety of pharmacologically active
compounds, particularly local anesthetics which act by blocking sodium channels. The parent
compound, 2,6-xylidine, has been studied for its metabolic pathways and potential genotoxicity.

[7](8]

Conclusion

2,6-Dichlorocapronic acid xylidide is a compound of importance in the quality control of
certain pharmaceuticals. While comprehensive data on its physicochemical properties and
biological effects are limited, this guide provides a summary of the available information and a
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framework for its synthesis and characterization based on established chemical principles.
Further research is warranted to fully elucidate the characteristics and potential biological
implications of this molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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